1-((4'-Fluoro-[1,1'-biphenyl]-4-yl)sulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
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Overview
Description
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the sulfonyl, fluorobiphenyl, and trifluoroethoxy groups. For instance, the sulfonyl group might undergo reactions with nucleophiles, while the trifluoroethoxy group could potentially participate in reactions involving the breaking of carbon-fluorine bonds .Scientific Research Applications
Environmental Degradation and Persistence
Microbial Degradation of Polyfluoroalkyl Chemicals
Studies have investigated the microbial degradation of polyfluoroalkyl chemicals, highlighting the environmental persistence of perfluoroalkyl acids (PFAAs) due to their toxic profiles. Research has focused on understanding the environmental fate, degradation pathways, and the potential for microbial degradation of these compounds, including fluorotelomer-based compounds and perfluoroalkane sulfonamido derivatives (Liu & Avendaño, 2013).
Human and Environmental Exposure
Indirect Human Exposure to Perfluorinated Acids
Investigations into human fluorochemical contamination have discussed the complexities arising from the disparity between commercially used chemicals and those detected in the environment and humans. The study explores sources of human contamination, whether from direct or indirect exposure, through biotransformation of commercial fluorochemicals (D’eon & Mabury, 2011).
Fluorinated Alternatives and Regulatory Concerns
Fluorinated Alternatives to Long-Chain PFCAs and PFSAs
With the phase-out of long-chain perfluoroalkyl carboxylic acids (PFCAs) and perfluoroalkane sulfonic acids (PFSAs), research has been directed towards identifying fluorinated alternatives. This includes an assessment of their environmental releases, persistence, and exposure risks, highlighting the need for further research to evaluate their safety for humans and the environment (Wang et al., 2013).
Mechanism of Action
Without specific context, it’s challenging to determine the mechanism of action for this compound. If it’s used as a pharmaceutical, for example, the mechanism of action would depend on the biological target of the drug. If it’s used as a reagent in a chemical reaction, its mechanism of action would depend on the nature of the reaction .
Safety and Hazards
As with any chemical compound, handling this substance would require appropriate safety measures. The specific hazards would depend on various factors, including its reactivity, toxicity, and volatility . It’s crucial to refer to the compound’s Material Safety Data Sheet (MSDS) for detailed safety information.
Future Directions
The future directions for research on this compound would depend on its current applications. If it’s a novel compound, initial studies might focus on determining its physical and chemical properties, exploring its reactivity, and identifying potential uses . If it’s already used in a particular field, future research might aim to optimize its synthesis, improve its efficacy, or explore new applications.
Properties
IUPAC Name |
1-[4-(4-fluorophenyl)phenyl]sulfonyl-3-(2,2,2-trifluoroethoxy)azetidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F4NO3S/c18-14-5-1-12(2-6-14)13-3-7-16(8-4-13)26(23,24)22-9-15(10-22)25-11-17(19,20)21/h1-8,15H,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDUTVKVFUFVBOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)F)OCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F4NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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